Cas no 2138372-29-7 (rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide)

• Product Name: rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide
• CAS No: 2138372-29-7
• MF: C₈H₁₅F₂NO₂S
• MW: 227.272008180618
• CID: 5611298
• PubChem ID: 165955835
• Update Time: 2025-06-08

rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-844078
• 2138372-29-7
• rac-1-[(1R,2R)-2-(difluoromethyl)cyclopropyl]-N-(propan-2-yl)methanesulfonamide
• rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide

• Inchi： 1S/C8H15F2NO2S/c1-5(2)11-14(12,13)4-6-3-7(6)8(9)10/h5-8,11H,3-4H2,1-2H3/t6-,7+/m0/s1
• InChI Key： UEFQJFUQWBEUGP-NKWVEPMBSA-N
• SMILES： S(C[C@@H]1C[C@H]1C(F)F)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 227.07915622g/mol
• Monoisotopic Mass: 227.07915622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Additional information on rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide

rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide: A Comprehensive Overview

The compound with CAS No. 2138372-29-7, known as rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The term rac in its name denotes that it is a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral centers present in the molecule.

The core structure of this compound consists of a cyclopropane ring, which is a three-membered carbon ring. This ring is substituted at the 1-position with a methanesulfonamide group and at the 2-position with a difluoromethyl group. The stereochemistry of the molecule is specified as (1R,2R), indicating the specific spatial arrangement of these substituents. The presence of the cyclopropane ring introduces unique electronic and steric properties to the molecule, which can influence its reactivity and interactions with biological systems.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its methanesulfonamide group is known to act as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties such as enhanced absorption and stability. The difluoromethyl group adds further complexity to the molecule, potentially enhancing its ability to interact with specific biological targets. These features make it an attractive candidate for use in drug discovery programs targeting various therapeutic areas.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as Suzuki couplings, Stille couplings, or other cross-coupling techniques. The stereochemistry of the molecule can be controlled during the synthesis using chiral catalysts or resolution methods. The use of modern synthetic methodologies ensures high yields and purity, which are critical for its application in research and development.

From an applications perspective, rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide has shown promise in several areas. In medicinal chemistry, it has been explored as a potential lead compound for developing novel drugs targeting enzymes, receptors, or other disease-related proteins. Its unique structure allows for modulation of key pharmacophores, enabling interactions with diverse biological targets.

Additionally, this compound has been studied for its potential in agrochemical applications. Its ability to inhibit specific enzymes or pathways relevant to plant pathogens or pests makes it a candidate for developing new crop protection agents. The integration of fluorine atoms into its structure may also contribute to improved bioavailability and resistance to metabolic degradation.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its binding affinities with various biological targets, aiding in the design of more potent and selective derivatives. These computational approaches complement experimental studies, accelerating the drug discovery process.

In terms of safety and toxicity profiles, preliminary studies suggest that rac-1-(1R,2R)-2-(difluoromethyl)cyclopropyl-N-(propan-2-yl)methanesulfonamide exhibits acceptable levels of cytotoxicity and genotoxicity under experimental conditions. However, further comprehensive toxicological evaluations are required to fully assess its safety profile for human use.

The future outlook for this compound is promising. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.